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Compound of Interest

Compound Name:
3,5-Dichloro-N-methylaniline

hydrochloride

CAS No.: 1197239-04-5

Cat. No.: B598031

Get Quote

Technical Guide for Researchers and Analytical Scientists

Executive Summary & Chemical Identity
3,5-Dichloroaniline (3,5-DCA) is a critical aromatic amine intermediate used extensively in the

synthesis of agrochemicals (e.g., vinclozolin, iprodione) and pharmaceuticals.[1][2][3][4] It also

serves as a primary environmental metabolite for dicarboximide fungicides.[1][4] Accurate

spectroscopic identification of 3,5-DCA is essential for purity assessment in synthesis and

residue analysis in environmental toxicology.[4]

This guide provides a definitive reference for the spectroscopic characterization of 3,5-DCA,

synthesizing Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass

Spectrometry (MS) data.
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Parameter Value

IUPAC Name 3,5-Dichloroaniline

CAS Number 626-43-7

Molecular Formula C₆H₅Cl₂N

Molecular Weight 162.02 g/mol

Appearance White to light beige crystalline solid

Melting Point 51–53 °C

Solubility
Soluble in ethanol, CDCl₃, DMSO; Insoluble in

water

Experimental Protocols (Sample Preparation)
To ensure data reproducibility, the following preparation protocols are recommended for

standard analytical workflows.

Nuclear Magnetic Resonance (NMR)
Solvent: Deuterated Chloroform (CDCl₃) is the standard solvent.[4] Dimethyl Sulfoxide-d₆

(DMSO-d₆) may be used if exchangeable protons (NH₂) need to be observed more clearly,

though chemical shifts will vary slightly.[4]

Concentration: Dissolve ~10–15 mg of 3,5-DCA in 0.6 mL of solvent.

Filtration: Filter through a glass wool plug if undissolved particulates remain.[4]

Reference: Tetramethylsilane (TMS) at 0.00 ppm.[4][5][6]

Infrared Spectroscopy (IR)
Method A (Solid State): Prepare a KBr pellet.[4] Grind 1–2 mg of 3,5-DCA with ~100 mg of

dry KBr. Press into a transparent disc.

Method B (Solution): Dissolve in CCl₄ or CHCl₃ and use a liquid cell (less common for solid

amines).
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Method C (ATR): Direct analysis of the solid crystal on a Diamond/ZnSe ATR crystal.[4]

Mass Spectrometry (GC-MS)
Inlet: Split injection (ratio 20:1 or 50:1).

Column: Non-polar capillary column (e.g., DB-5ms, HP-5), 30m x 0.25mm.

Temperature Program: Start at 60°C (hold 1 min), ramp 20°C/min to 280°C.

Ionization: Electron Impact (EI) at 70 eV.[4]

Mass Spectrometry Analysis
The mass spectrum of 3,5-DCA is dominated by the characteristic isotope pattern of the two

chlorine atoms. This is the most diagnostic feature for confirmation.

Isotope Pattern (Chlorine Signature)
Chlorine exists naturally as ³⁵Cl (~75%) and ³⁷Cl (~25%). For a molecule with two chlorine

atoms (

), the molecular ion cluster follows a mathematical expansion of

, resulting in a 9:6:1 intensity ratio.

m/z 161 (M⁺): Contains two ³⁵Cl atoms.[4][7][8] (Base Peak, 100%)

m/z 163 (M+2): Contains one ³⁵Cl and one ³⁷Cl. (~64% relative abundance)

m/z 165 (M+4): Contains two ³⁷Cl atoms.[4][9] (~10% relative abundance)[10]

Fragmentation Pathway
The fragmentation of 3,5-DCA under Electron Impact (EI) involves the sequential loss of neutral

small molecules (HCN) and radical halogens.
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m/z Ion Identity Interpretation
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Figure 1: Primary fragmentation pathways of 3,5-dichloroaniline under 70 eV Electron Impact

ionization.

Nuclear Magnetic Resonance (NMR) Analysis
The symmetry of 3,5-dichloroaniline (

point group effectively) greatly simplifies its NMR spectra. The molecule has a plane of
symmetry passing through the Nitrogen, C-1, and C-4.[4]
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¹H NMR (Proton) Data (CDCl₃, 400 MHz)
The aromatic region displays a characteristic pattern for 1,3,5-substituted benzenes.[4]

Chemical Shift
(

)

Multiplicity Integration Assignment
Coupling (

)

6.71 - 6.73 ppm
Triplet (t) / Broad

Singlet
1H

H-4 (Para to

NH₂) Hz

6.51 - 6.53 ppm Doublet (d) 2H
H-2, H-6 (Ortho

to NH₂) Hz

3.70 - 3.80 ppm
Broad Singlet (br

s)
2H -NH₂

N/A

(Exchangeable)

Structural Insight:

H-2 and H-6 are chemically equivalent due to symmetry.[4] They appear upfield (lower ppm)

relative to benzene (7.26 ppm) due to the strong electron-donating shielding effect (+M) of

the amino group, despite the electron-withdrawing inductive effect (-I) of the chlorines.

H-4 is flanked by two chlorine atoms and is para to the amine.[4] It is less shielded than H-

2/6, appearing downfield.[4]

¹³C NMR (Carbon) Data (CDCl₃)
Due to symmetry, only 4 unique carbon signals are observed.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dichloroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dichloroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dichloroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dichloroaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b598031?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Shift (

)
Carbon Type Assignment

Electronic
Environment

~148.0 ppm Quaternary (Cq) C-1 (C-NH₂)
Deshielded by N

(electronegative)

~135.5 ppm Quaternary (Cq) C-3, C-5 (C-Cl)
Deshielded by Cl

(electronegative)

~119.0 ppm Methine (CH) C-4 Ortho to two Cl atoms

~113.5 ppm Methine (CH) C-2, C-6

Ortho to NH₂

(Shielded by

resonance)

Infrared Spectroscopy (IR) Analysis
The IR spectrum validates the functional groups: the primary amine and the aromatic chloro-

substitution pattern.[4][9]
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Wavenumber
(cm⁻¹)

Vibration Mode Functional Group Notes

3400 - 3500
Stretching

(Sym/Asym)
N-H (Primary Amine)

Distinct doublet

characteristic of -NH₂

3000 - 3100 Stretching C-H (Aromatic)
Weak bands above

3000 cm⁻¹

1610 - 1630 Bending (Scissoring) N-H
Amine deformation

band

1580 - 1600 Stretching C=C (Ring)
Aromatic skeletal

vibrations

1260 - 1300 Stretching C-N
Aromatic amine C-N

bond

800 - 860
Bending (Out-of-

plane)
C-H (1,3,5-subst.)

Diagnostic for meta-

substitution

600 - 800 Stretching C-Cl Strong, broad bands

Analytical Workflow Summary
The following workflow illustrates the logical progression for identifying 3,5-DCA in an unknown

sample or purity check.

Spectroscopic Analysis

Unknown Sample Sample Prep
(CDCl3 / MeOH)

GC-MS
(Check m/z 161, 163, 165)

1H NMR
(Check Symmetry 2:1)

FT-IR
(Check NH2 doublet)

Data Validation
(Compare vs Reference)

Isotope Ratio 9:6:1

Integration 2:1
Functional Groups
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Click to download full resolution via product page

Figure 2: Integrated analytical workflow for the identification and validation of 3,5-

dichloroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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